Cas no 597583-12-5 (8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid)

• Product Name: 8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid
• CAS No: 597583-12-5
• MF: C₁₆H₂₀BrNO₂
• MW: 338.2395
• CID: 4654256
• PubChem ID: 23061026
• Update Time: 2025-05-20

8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-8-Bromo-1-isobutyl-1,2,3,4-tetrahydrobenzo[b]azocine-5-carboxylic acid
• CQDQTZJHBGXURW-UHFFFAOYSA-N
• 8-bromo-1-isobutyl-1,2,3,4-tetrahydro-1-benzazocine-5-carboxylic acid
• 8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid
• 597583-12-5
• MFCD30530651
• 8-Bromo-1,2,3,4-tetrahydro-1-(2-methylpropyl)-1-benzazocine-5-carboxylic acid
• SCHEMBL6520807
• (E)-8-Bromo-1-isobutyl-1,2,3,4-tetrahydrobenzo[b]azocine-5-carboxylicacid
• (5E)-8-bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid
• 1-Benzazocine-5-carboxylic acid,8-bromo-1,2,3,4-tetrahydro-1-(2-methylpropyl)-
• CS-0042435
• CS-15751
• XYA58312
• AKOS030630128

• Inchi： 1S/C16H20BrNO2/c1-11(2)10-18-7-3-4-12(16(19)20)8-13-9-14(17)5-6-15(13)18/h5-6,8-9,11H,3-4,7,10H2,1-2H3,(H,19,20)
• InChI Key： CQDQTZJHBGXURW-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2=C(C=1[H])C([H])=C(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])N2C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 337.06774g/mol
• Monoisotopic Mass: 337.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 4.5

Additional information on 8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid

8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid (CAS 597583-12-5): A Comprehensive Overview

8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid (CAS 597583-12-5) is a unique and highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its intricate molecular structure, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. Its benzazocine core, combined with the bromo and carboxylic acid functional groups, makes it a versatile building block for drug discovery and development.

The chemical structure of 8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid features a fused ring system, which is a hallmark of many biologically active compounds. The presence of the bromine atom at the 8-position introduces steric and electronic effects that can influence the compound's reactivity and binding affinity. Meanwhile, the carboxylic acid group provides a handle for further chemical modifications, making it an attractive candidate for derivatization in drug design. Researchers are particularly interested in how these structural features can be leveraged to develop new therapeutic agents.

In recent years, the demand for 8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid has surged due to its potential applications in targeting central nervous system (CNS) disorders. With the growing prevalence of neurological conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain, there is a pressing need for novel compounds that can modulate neurotransmitter systems. The benzazocine scaffold, in particular, has shown promise in interacting with opioid receptors, which are key players in pain management and mood regulation.

Another area of interest for CAS 597583-12-5 is its role in the development of anticancer agents. The compound's ability to undergo various chemical transformations allows researchers to explore its potential as a precursor for kinase inhibitors or other targeted therapies. Given the rising global burden of cancer and the need for more effective treatments, this compound is being studied for its ability to interfere with signaling pathways that drive tumor growth and metastasis.

The synthesis of 8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid typically involves multi-step organic reactions, including cyclization, bromination, and functional group interconversion. These processes require precise control of reaction conditions to ensure high yield and purity. Advances in green chemistry and catalytic methods have also been applied to optimize the production of this compound, aligning with the pharmaceutical industry's push toward more sustainable practices.

From a commercial perspective, CAS 597583-12-5 is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Its price and availability can vary depending on the scale of purchase and the level of purity required. As the compound gains traction in drug discovery projects, it is expected that its market presence will expand, driven by the increasing demand for innovative therapeutic solutions.

In summary, 8-Bromo-1-(2-methylpropyl)-3,4-dihydro-2H-1-benzazocine-5-carboxylic acid (CAS 597583-12-5) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural attributes and potential applications in CNS disorders and cancer research make it a compound of significant interest. As scientific understanding of its properties and reactivity deepens, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.